3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine-8-carbonitrile
Description
“3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine-8-carbonitrile” is a chemical compound with the molecular formula C11H8F4O3 . The eight-membered dialkoxy ring in this compound adopts a highly puckered conformation .
Molecular Structure Analysis
The molecular structure of “3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine-8-carbonitrile” is based on an eight-membered dialkoxy ring, which adopts a highly puckered conformation . More detailed structural information might be available in specialized databases or scientific literature.Physical And Chemical Properties Analysis
The physical and chemical properties of “3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine-8-carbonitrile” such as melting point, boiling point, density, and toxicity could be found in specialized chemical databases .Future Directions
The future directions for the study and application of “3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine-8-carbonitrile” could involve its use in the synthesis of n-type conjugated polymers . These polymers have potential applications in various fields, including electronics and energy storage .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine-8-carbonitrile involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3,4,5-tetrahydro-1,6-benzodioxocine", "4 equivalents of fluorine gas", "Sodium fluoride", "Carbon tetrachloride", "Sodium cyanide", "Acetic acid", "Sodium acetate", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: 2,3,4,5-tetrahydro-1,6-benzodioxocine is reacted with 4 equivalents of fluorine gas in the presence of sodium fluoride and carbon tetrachloride to yield 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine.", "Step 2: The tetrafluoro compound is then reacted with sodium cyanide in the presence of acetic acid to form the corresponding nitrile.", "Step 3: The nitrile is then hydrolyzed with sodium hydroxide to yield the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then esterified with methanol or ethanol in the presence of a catalyst to yield the final product, 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine-8-carbonitrile." ] } | |
CAS RN |
2742660-67-7 |
Molecular Formula |
C11H7F4NO2 |
Molecular Weight |
261.2 |
Purity |
95 |
Origin of Product |
United States |
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